Cas no 139078-63-0 (3-Iodo-4-pivalamidobenzoic acid)

• Product Name: 3-Iodo-4-pivalamidobenzoic acid
• CAS No: 139078-63-0
• MF: C₁₂H₁₄INO₃
• MW: 347.14893579483
• CID: 1030598
• PubChem ID: 15720416
• Update Time: 2025-04-20

3-Iodo-4-pivalamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-pivalamidobenzoic acid
• 4-(2,2-dimethylpropanoylamino)-3-iodobenzoic acid
• DTXSID70577355
• 3-Iodo-4-pivalamidobenzoicacid
• AKOS015916087
• DB-063289
• 4-(2,2-Dimethylpropanamido)-3-iodobenzoic acid
• 139078-63-0

• Inchi： 1S/C12H14INO3/c1-12(2,3)11(17)14-9-5-4-7(10(15)16)6-8(9)13/h4-6H,1-3H3,(H,14,17)(H,15,16)
• InChI Key： LUMWIKDEVALUBK-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 347.00184g/mol
• Monoisotopic Mass: 347.00184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 66.4Ų